Cas no 1261529-03-6 (5-Aminoquinolin-3-ol)

• Product Name: 5-Aminoquinolin-3-ol
• CAS No: 1261529-03-6
• MF: C₉H₈N₂O
• MW: 160.17262172699
• MDL: MFCD18413396
• CID: 2093697
• PubChem ID: 86583081
• Update Time: 2025-10-31

5-Aminoquinolin-3-ol Chemical and Physical Properties

Names and Identifiers

• 5-Aminoquinolin-3-ol
• 3-Quinolinol, 5-amino-
• CS-0120393
• AS-32806
• DB-229331
• MFCD18413396
• SB68581
• SY241181
• 1261529-03-6
• AKOS025146734

• MDL： MFCD18413396
• Inchi： 1S/C9H8N2O/c10-8-2-1-3-9-7(8)4-6(12)5-11-9/h1-5,12H,10H2
• InChI Key： YMXQIJJAGDBYPH-UHFFFAOYSA-N
• SMILES： OC1=CN=C2C=CC=C(C2=C1)N

Computed Properties

• Exact Mass: 160.063662883g/mol
• Monoisotopic Mass: 160.063662883g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 59.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Aminoquinolines and derivatives

Additional information on 5-Aminoquinolin-3-ol

Recent Advances in the Study of 5-Aminoquinolin-3-ol (CAS: 1261529-03-6) in Chemical Biology and Pharmaceutical Research

5-Aminoquinolin-3-ol (CAS: 1261529-03-6) has emerged as a compound of significant interest in chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. Recent studies have focused on its synthesis, biological activity, and mechanism of action, providing valuable insights for drug development. This research brief consolidates the latest findings related to this compound, highlighting its role in addressing unmet medical needs.

The synthesis of 5-Aminoquinolin-3-ol has been optimized to improve yield and purity, with recent methodologies employing catalytic hydrogenation and metal-free approaches. These advancements have facilitated its use in high-throughput screening and structure-activity relationship (SAR) studies. Researchers have identified its potential as a scaffold for designing inhibitors targeting key enzymes involved in inflammatory and infectious diseases.

In vitro and in vivo studies have demonstrated the compound's efficacy against a range of biological targets. Notably, 5-Aminoquinolin-3-ol exhibits promising activity against Mycobacterium tuberculosis, with mechanisms involving disruption of cell wall synthesis. Additionally, its anti-inflammatory properties have been explored in models of chronic inflammation, showing reduced cytokine production and oxidative stress markers.

Pharmacokinetic studies reveal that 5-Aminoquinolin-3-ol has favorable absorption and distribution profiles, though metabolic stability remains an area for further optimization. Recent formulations, including nanoparticle-based delivery systems, aim to enhance its bioavailability and target specificity. These innovations are critical for advancing the compound into preclinical and clinical trials.

The therapeutic potential of 5-Aminoquinolin-3-ol extends to oncology, where it has shown selective cytotoxicity against certain cancer cell lines. Mechanistic studies suggest its ability to induce apoptosis via mitochondrial pathways and inhibit angiogenesis. Collaborative efforts between academic and industrial researchers are underway to explore its combination with existing therapies for synergistic effects.

In conclusion, 5-Aminoquinolin-3-ol (CAS: 1261529-03-6) represents a versatile and promising candidate for drug development across multiple therapeutic areas. Continued research into its molecular interactions and optimization of its pharmacological properties will be essential for translating these findings into clinical applications. This brief underscores the importance of interdisciplinary collaboration in unlocking the full potential of this compound.